![molecular formula C21H21N5 B6488606 N-cyclopentyl-3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine CAS No. 902580-92-1](/img/structure/B6488606.png)
N-cyclopentyl-3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Compounds with triazoloquinazolin structure are known to have significant biological activities . They are often used in the development of new drugs, particularly as inhibitors for certain enzymes .
Synthesis Analysis
The synthesis of similar compounds often involves a multi-step process . For instance, a new set of small molecules featuring the privileged pyrazolo[3,4-d]pyrimidine and pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine scaffolds were designed and synthesized as novel CDK2 targeting compounds .Molecular Structure Analysis
The molecular structure of these compounds is typically analyzed using techniques like NMR spectroscopy and X-ray crystallography . The exact structure would depend on the specific substituents on the triazoloquinazolin ring.Chemical Reactions Analysis
The chemical reactions involving these compounds can vary widely depending on their structure and the conditions . For instance, they might undergo reactions with various aryl amines .Physical And Chemical Properties Analysis
The physical and chemical properties of these compounds can vary widely depending on their specific structure. For instance, the molecular weight of a similar compound, 3-[(4-isopropylphenyl)sulfonyl][1,2,3]triazolo[1,5-a]quinazolin-5-amine, is 435.54 .Scientific Research Applications
N-cyclopentyl-3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine has been studied for its potential applications in drug development, cancer research, and neuroscience. In drug development, this compound has been studied for its ability to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. It has also been studied for its ability to modulate the activity of the serotonin transporter, which is involved in the regulation of serotonin levels in the brain. In cancer research, this compound has been studied for its ability to inhibit the growth of cancer cells, as well as its potential as an anti-angiogenic agent. Finally, in neuroscience, this compound has been studied for its potential to modulate the activity of the GABA receptor, which is involved in the regulation of anxiety and depression.
Mechanism of Action
Target of Action
Compounds with similar structures have shown promising antimicrobial, antitubercular, and anti-hiv activities .
Mode of Action
It’s worth noting that similar compounds have shown to interact with their targets leading to inhibition of microbial growth
Biochemical Pathways
Compounds with similar structures have been associated with the inhibition of microbial growth, suggesting they may interfere with essential biochemical pathways in these organisms .
Result of Action
Compounds with similar structures have shown promising antimicrobial, antitubercular, and anti-hiv activities , suggesting that they may have a significant impact at the molecular and cellular levels.
Advantages and Limitations for Lab Experiments
The use of N-cyclopentyl-3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine in laboratory experiments has several advantages. First, this compound is relatively simple to synthesize and is relatively stable in aqueous solutions. Additionally, this compound has been shown to be non-toxic in animal models and has been shown to have a wide range of effects on biochemical and physiological processes. However, there are some limitations to the use of this compound in laboratory experiments. For example, the exact mechanism by which this compound exerts its effects is not yet fully understood, and its effects in humans are not yet known. Additionally, this compound is relatively expensive to synthesize and its effects may vary depending on the concentration used.
Future Directions
The potential applications of N-cyclopentyl-3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine are vast, and there are many possible future directions for research. For example, more research is needed to better understand the exact mechanism by which this compound exerts its effects. Additionally, further research is needed to explore the potential therapeutic applications of this compound, such as its use in the treatment of anxiety and depression. Finally, further research is needed to explore the potential applications of this compound in cancer research and drug development.
Synthesis Methods
N-cyclopentyl-3-(4-methylphenyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine can be synthesized using a variety of methods. One method involves the reaction of cyclopentyl bromide with 4-methylphenyl isocyanate in the presence of a base such as sodium hydride. This reaction yields a dihydroquinazolinone intermediate which can then be converted to this compound through a series of steps.
Properties
IUPAC Name |
N-cyclopentyl-3-(4-methylphenyl)triazolo[1,5-a]quinazolin-5-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H21N5/c1-14-10-12-15(13-11-14)19-21-23-20(22-16-6-2-3-7-16)17-8-4-5-9-18(17)26(21)25-24-19/h4-5,8-13,16H,2-3,6-7H2,1H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFVIQRUXMCJNAL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2=C3N=C(C4=CC=CC=C4N3N=N2)NC5CCCC5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.